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Compound of Interest

Compound Name: Biliverdin hydrochloride

Cat. No.: B10764792

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Biliverdin hydrochloride, including detailed operational and disposal plans to
foster a secure research environment.

Biliverdin hydrochloride is a chemical that requires careful handling to prevent potential
health hazards. Adherence to proper safety protocols is crucial to minimize risks of exposure
and ensure the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)

Biliverdin hydrochloride is classified with the following hazards:

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2][3]

H335: May cause respiratory irritation[1][2][3]

H302: Harmful if swallowed[2]

To mitigate these risks, the following personal protective equipment is mandatory when
handling this compound.
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PPE Category

Specification

Standard Compliance

Eye/Face Protection

Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or
NIOSH (US).[1]

Hand Protection

Chemical-resistant, impervious
gloves. Gloves must be

inspected prior to use.

EU Directive 89/686/EEC and
the standard EN 374.[1]

Body Protection

Fire/flame resistant and
impervious clothing. A lab coat

is the minimum requirement.

Wear suitable protective
clothing.[1][3]

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or irritation is
experienced. Handling should
occur in a well-ventilated area,

preferably a fume hood.

NIOSH (US) or EN 149 (EU)

approved respirators.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Biliverdin hydrochloride will ensure safety and efficiency

in the laboratory.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store the container in a tightly closed state in a dry, cool, and well-ventilated place.[1]

o Keep it segregated from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[2]

e Protect the compound from direct light.[3]

2. Handling and Preparation of Solutions:
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All handling should be conducted in a well-ventilated area, such as a chemical fume hood, to
avoid the formation and inhalation of dust and aerosols.[1][3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]
Avoid contact with skin and eyes.[1]

When preparing solutions, be aware that Biliverdin hydrochloride is soluble in organic
solvents like DMSO and dimethylformamide (DMF) but is sparingly soluble in aqueous
buffers.

. Spill Management:
In the event of a spill, evacuate personnel from the immediate area.
Ensure adequate ventilation and remove all sources of ignition.[1]
Wear the full complement of prescribed PPE.

For solid spills, sweep up the material and place it into a suitable, closed container for
disposal. Avoid generating dust.[4]

For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite).[2]
Decontaminate the spill area and any equipment by scrubbing with alcohol.[2]

. First Aid Measures:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/msds/biliverdin-dihydrochloride.pdf
https://frontierspecialtychemicals.com/wp-content/uploads/2023/02/501626_B655-9-SDS-New-format.pdf
https://www.chemicalbook.com/msds/biliverdin-dihydrochloride.pdf
https://www.chemicalbook.com/msds/biliverdin-dihydrochloride.pdf
https://www.benchchem.com/product/b10764792?utm_src=pdf-body
https://www.chemicalbook.com/msds/biliverdin-dihydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ65226MC&productDescription=BILIVERDIN+HYDROCHLORIDE+100MG&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-135005/Biliverdin-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-135005/Biliverdin-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give

Inhalation artificial respiration and seek immediate medical
attention. Do not use mouth-to-mouth

resuscitation if the chemical was inhaled.[1]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with plenty of soap and

water. Consult a doctor.[1]

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do so. Continue rinsing and consult a

doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan

Proper disposal of Biliverdin hydrochloride and its containers is essential to prevent
environmental contamination.

e Chemical Disposal: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into
sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

» Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for
other purposes and then dispose of it in a sanitary landfill. Combustible packaging materials
may be incinerated.[1]
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Caption: Workflow for the safe handling of Biliverdin hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10764792#personal-protective-equipment-for-
handling-biliverdin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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